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Compound of Interest

Compound Name: ML204 hydrochloride

Cat. No.: B609123

For Immediate Release

This technical guide provides an in-depth analysis of the solubility of ML204 hydrochloride in
dimethyl sulfoxide (DMSO) and water, targeted at researchers, scientists, and professionals in
drug development. ML204 is a potent and selective inhibitor of the Transient Receptor Potential
Canonical 4 and 5 (TRPC4 and TRPC5) channels, making it a valuable tool in pharmacological
research.[1] Understanding its solubility is critical for the accurate preparation of stock solutions
and experimental assays.

Quantitative Solubility Data

The solubility of a compound is a fundamental physicochemical property that dictates its
handling and application in research. The following table summarizes the available quantitative
data for the solubility of ML204 hydrochloride in DMSO and water.
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Molar
Solvent Solubility Concentration Notes
(approx.)
Saturation was not
Water =30 mg/mL[2] >114.16 mM reached at this
concentration.
The free base,
ML204, is soluble in
Not explicitly DMSO at 22.63
quantified for mg/mL (100 mM).
DMSO hydrochloride. —57.76 mM ML204 hydrochlorid-e
Estimated for similar is readily dissolved in
HClI salts: ~15-20 DMSO to prepare
mg/mL. stock solutions for in

vivo and in vitro

studies.

Experimental Protocols for Solubility Determination

A precise and reproducible protocol is essential for determining the solubility of a compound.
The following outlines a general and robust methodology based on the widely accepted shake-
flask method, which can be adapted for ML204 hydrochloride.

Objective:

To determine the equilibrium solubility of ML204 hydrochloride in both water and DMSO at a
controlled temperature.

Materials:
e ML204 hydrochloride (powder form)

e Dimethyl sulfoxide (DMSO), analytical grade

e Deionized water, high-purity
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e Thermostatic shaker or incubator
e Analytical balance
e Microcentrifuge

o High-Performance Liquid Chromatography (HPLC) system with a suitable column and UV
detector

e Volumetric flasks and pipettes

e Syringe filters (0.22 pm)
Procedure:

» Preparation of Supersaturated Solutions:

o Accurately weigh an excess amount of ML204 hydrochloride into separate vials for each
solvent (water and DMSO).

o Add a known volume of the respective solvent to each vial. The amount of solid should be
sufficient to ensure that undissolved particles remain after equilibration.

» Equilibration:
o Seal the vials to prevent solvent evaporation.
o Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25°C or 37°C).

o Agitate the samples for a predetermined period (typically 24-48 hours) to ensure
equilibrium is reached.

o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed for a sufficient time to allow the
excess solid to settle.

o Carefully withdraw an aliquot of the supernatant using a pipette.
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o Filter the aliquot through a 0.22 pum syringe filter to remove any undissolved particles. This
step is crucial to avoid overestimation of solubility.

e Analysis:

o

Prepare a series of standard solutions of ML204 hydrochloride of known concentrations
in the respective solvent.

[¢]

Analyze the filtered sample and the standard solutions using a validated HPLC method.

Construct a calibration curve from the standard solutions.

[e]

o

Determine the concentration of ML204 hydrochloride in the filtered sample by
interpolating from the calibration curve.

» Data Reporting:
o Express the solubility in mg/mL and molarity (M).
o Report the temperature at which the solubility was determined.

Visualizing Key Processes

To further elucidate the context of ML204 hydrochloride's application and the methodology for
its characterization, the following diagrams are provided.
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Experimental Workflow for Solubility Determination

Preparation

Weigh excess ML204 HCI

:

Add known volume of solvent (DMSO or Water)

Equilibration

Agitate at constant temperature (24-48h)

Sampling & Analysis

Allow excess solid to settle

:

Filter supernatant (0.22um filter)

:

Analyze via HPLC

Result

Determine Solubility (mg/mL, M)

Click to download full resolution via product page

Caption: Workflow for determining ML204 HCI solubility.
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ML204 hydrochloride exerts its pharmacological effect by inhibiting TRPC4 and TRPC5
channels, which can be activated by G-protein coupled receptors (GPCRS) linked to either
Gq/11 or Gi/o signaling pathways.

ML204 Inhibition of TRPC4/5 Signaling Pathways

Gg/11 Pathway

Gg/11-coupled GPCR

i Gi/o Pathway

Phospholipase C (PLC) Gilo-coupled GPCR ML204 Hydrochloride

TRPC4/TRPC5 Channel

Click to download full resolution via product page

Caption: ML204 inhibits TRPC4/5 channel activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. ML204 hydrochloride Datasheet DC Chemicals [dcchemicals.com]
o 2. file.medchemexpress.com [file.medchemexpress.com]

 To cite this document: BenchChem. [ML204 Hydrochloride: A Technical Guide to Solubility for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609123#mI204-hydrochloride-solubility-in-dmso-and-
water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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